Cas no 1803566-18-8 (3-chloro-1,2-benzoxazole-5-sulfonamide)

• Product Name: 3-chloro-1,2-benzoxazole-5-sulfonamide
• CAS No: 1803566-18-8
• MF: C₇H₅ClN₂O₃S
• MW: 232.644199132919
• CID: 4615602
• PubChem ID: 119030841
• Update Time: 2025-06-12

3-chloro-1,2-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1,2-benzoxazole-5-sulfonamide

• Inchi： 1S/C7H5ClN2O3S/c8-7-5-3-4(14(9,11)12)1-2-6(5)13-10-7/h1-3H,(H2,9,11,12)
• InChI Key： OLCBOEBSSAEGNG-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(S(N)(=O)=O)C=C2)C(Cl)=N1

Additional information on 3-chloro-1,2-benzoxazole-5-sulfonamide

Professional Introduction to 3-chloro-1,2-benzoxazole-5-sulfonamide (CAS No. 1803566-18-8)

3-chloro-1,2-benzoxazole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1803566-18-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic sulfonamide derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 3-chloro-1,2-benzoxazole-5-sulfonamide consists of a benzoxazole core substituted with a chloro group at the 3-position and a sulfonamide moiety at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical in determining its interaction with biological targets. The benzoxazole ring is a well-known pharmacophore found in numerous bioactive molecules, often contributing to activities such as anti-inflammatory, antimicrobial, and anticancer effects.

The presence of the chloro substituent enhances the electrophilicity of the benzoxazole ring, facilitating further functionalization and enabling diverse chemical modifications. Concurrently, the sulfonamide group introduces polarity and hydrogen bonding capabilities, which can improve solubility and binding affinity to biological receptors. These features make 3-chloro-1,2-benzoxazole-5-sulfonamide a versatile scaffold for drug discovery programs.

In recent years, there has been growing interest in sulfonamide derivatives as therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways. For instance, modifications of the sulfonamide moiety have been explored to enhance potency and selectivity in inhibiting targets such as dihydropteroate synthase (DHPS) and carbonic anhydrase.

Research involving 3-chloro-1,2-benzoxazole-5-sulfonamide has shown promising results in preclinical models. Its derivatives have been investigated for their potential roles in modulating inflammatory responses by interacting with nuclear factor kappa B (NF-κB) signaling pathways. The chloro group on the benzoxazole ring appears to play a crucial role in stabilizing enzyme-substrate interactions, thereby improving inhibitory activity.

Moreover, the benzoxazole scaffold has been associated with anticancer properties, particularly in targeting topoisomerases and kinases that are overexpressed in tumor cells. The sulfonamide group further enhances these effects by increasing metabolic stability and bioavailability. Current studies are focusing on optimizing synthetic routes to produce analogs of 3-chloro-1,2-benzoxazole-5-sulfonamide with improved pharmacokinetic profiles.

The synthesis of 3-chloro-1,2-benzoxazole-5-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations, have been employed to introduce the desired substituents efficiently. These techniques not only enhance yield but also minimize side products, ensuring high purity for subsequent biological evaluations.

In conclusion, 3-chloro-1,2-benzoxazole-5-sulfonamide (CAS No. 1803566-18-8) represents a valuable compound in medicinal chemistry due to its structural features and potential therapeutic applications. Ongoing research efforts are aimed at elucidating its mechanism of action and developing novel derivatives with enhanced efficacy and safety profiles. As our understanding of biological pathways continues to expand, compounds like this are expected to play pivotal roles in addressing unmet medical needs.